Cas no 5781-42-0 (Estra-1,3,5(10)-triene-16.β.,17.β.-diol, 3-(allyloxy)-)

• Product name: Estra-1,3,5(10)-triene-16.β.,17.β.-diol, 3-(allyloxy)-
• CAS No: 5781-42-0
• MF: C₂₁H₂₈O₃
• MW: 328.44522
• CID: 1606919
• PubChem ID: 240339

Estra-1,3,5(10)-triene-16.β.,17.β.-diol, 3-(allyloxy)- Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-16.β.,17.β.-diol, 3-(allyloxy)-
• UNII-A782JV4G2R
• 3-(allyloxy)estra-1,3,5(10)-triene-16|A,17|A-diol
• 3-Allyloxyestriol
• NSC72157
• AC1L5K6H
• AC1Q56NP
• 3-(Allyloxy)estra-1,3,5(10)-triene-16alpha,17beta-diol
• C15254
• AR-1E7304
• UNII-A782JV4G2R; 3-(allyloxy)estra-1,3,5(10)-triene-16|A,17|A-diol; 3-Allyloxyestriol; NSC72157; AC1L5K6H; AC1Q56NP; 3-(Allyloxy)estra-1,3,5(10)-triene-16alpha,17beta-diol; C15254; AR-1E7304;
• 3-(Allyloxy)estra-1,3,5(10)-triene-16beta,17beta-diol
• CHEBI:79941
• DTXSID30973394
• NSC-46478
• Estra-1,5(10)-triene-16.beta.,17.beta.-diol, 3-(allyloxy)-
• MLS002667061
• 3-[(Prop-2-en-1-yl)oxy]estra-1(10),2,4-triene-16,17-diol
• Q27149108
• NSC46478
• 16.beta.-Estriol, 3-allyl ether
• 3-(2-Propenyloxy)estra-1,3,5(10)-triene-16beta,17beta-diol
• (8R,9S,13S,14S,16S,17R)-13-methyl-3-prop-2-enoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-16,17-diol
• 5781-42-0

• Inchi： InChI=1S/C21H28O3/c1-3-10-24-14-5-7-15-13(11-14)4-6-17-16(15)8-9-21(2)18(17)12-19(22)20(21)23/h3,5,7,11,16-20,22-23H,1,4,6,8-10,12H2,2H3/t16-,17-,18+,19+,20+,21+/m1/s1
• InChI Key： GVKVGOGUDSJCLX-OFELHODLSA-N
• SMILES： CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)OCC=C

Computed Properties

• Exact Mass: 328.20394
• Monoisotopic Mass: 328.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.159
• Boiling Point: 480.1°C at 760 mmHg
• Flash Point: 244.2°C
• Refractive Index: 1.584
• PSA: 49.69
• LogP: 3.43920